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Introduction
The specific and robust labeling of oligonucleotides is a cornerstone of numerous molecular

biology applications, including nucleic acid detection, hybridization assays, and various pull-

down or capture-based experiments. Anchor oligonucleotides, which are designed to bind to a

specific target sequence, often require a terminal label for detection or immobilization. This

document provides a detailed protocol for the 5'-end labeling of an anchor oligonucleotide

using a kinase and a labeled ATP analog, followed by purification of the labeled product. The

presented workflow ensures high-efficiency labeling and removal of unincorporated labels,

leading to a high-purity final product suitable for downstream applications.

Experimental Workflow
The overall workflow for anchor oligo labeling consists of three main stages: preparation of the

oligonucleotide, the enzymatic labeling reaction, and the purification of the labeled oligo.
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1. Oligo Preparation

2. Labeling Reaction

3. Purification

Resuspend Lyophilized
Anchor Oligo

Quantify Oligo
(OD260)

Set up Kinase Reaction:
- Anchor Oligo
- Labeled ATP

- T4 PNK Enzyme
- Reaction Buffer

Incubate at 37°C

Purify Labeled Oligo
(e.g., Ethanol Precipitation

or Column Purification)

Quality Control:
- Labeling Efficiency
- Purity Assessment

Ready-to-Use
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To cite this document: BenchChem. [Application Note & Protocol: 5'-End Labeling of Anchor
Oligonucleotides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389071#step-by-step-guide-for-ncp2-anchor-oligo-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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